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Compound of Interest

Compound Name: 3-Bromo-2-butanone

Cat. No.: B1330396 Get Quote

For researchers, scientists, and professionals in drug development, the proper disposal of

chemical waste is a critical component of laboratory safety and environmental responsibility. 3-
Bromo-2-butanone, a flammable and corrosive halogenated ketone, requires specific handling

and disposal procedures to mitigate risks. This guide provides essential, step-by-step

information for its safe disposal in accordance with established safety protocols.

Hazard Profile and Safety Information
3-Bromo-2-butanone is classified as a hazardous substance, and a thorough understanding of

its properties is essential before handling. Personal protective equipment (PPE), including

chemical-resistant gloves, safety goggles, a face shield, and a lab coat, should be worn at all

times.[1][2] All handling of this chemical, including preparation for disposal, should be

conducted in a well-ventilated fume hood.[1][3]

Table 1: Hazard and Safety Data for 3-Bromo-2-butanone
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Property Data Source

GHS Hazard Class

Flammable Liquid (Category

3), Acute Toxicity (Category 4,

Oral & Dermal), Skin Corrosion

(Sub-category 1B), Eye

Damage (Category 1)

[1][2][4]

Hazard Statements

H226: Flammable liquid and

vapor. H302: Harmful if

swallowed. H312: Harmful in

contact with skin. H314:

Causes severe skin burns and

eye damage.

[1][2][4]

Signal Word Danger [1][2][4]

Flash Point 51 °C (123.8 °F) [2]

Incompatible Materials
Strong oxidizing agents, strong

bases, strong reducing agents.
[5]

Disposal Protocol: A Step-by-Step Guide
The disposal of 3-Bromo-2-butanone must comply with local, state, and federal regulations.

The standard procedure involves treating it as a halogenated organic hazardous waste.

Step 1: Waste Identification and Segregation

Identify as Halogenated Waste: 3-Bromo-2-butanone contains bromine, classifying it as a

halogenated organic compound.[6]

Segregate Waste Streams: It is crucial to collect halogenated organic waste separately from

non-halogenated waste.[6][7][8] Co-mingling can interfere with disposal processes and

increase costs.[8] Do not mix with aqueous, acidic, or basic waste streams.[6][9]

Step 2: Container Selection and Labeling
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Use an Appropriate Container: Collect waste 3-Bromo-2-butanone in a designated, leak-

proof, and chemically compatible container. High-density polyethylene or glass containers

are typically suitable.[7] The container must have a secure screw cap.

Label the Container: Clearly label the waste container with the words "Hazardous Waste."[8]

The label must also include the full chemical name ("3-Bromo-2-butanone") and a clear

indication of its hazards (e.g., "Flammable," "Corrosive," "Toxic").

Step 3: Accumulation and Storage

Keep Containers Closed: Waste containers must be kept tightly closed except when adding

waste.[3][7]

Store Safely: Store the sealed waste container in a designated satellite accumulation area

within the laboratory. This area should be a secondary containment bin or tray to prevent the

spread of potential spills. Store in a cool, well-ventilated place away from heat, sparks, and

open flames.[1][5][10]

Step 4: Arrange for Professional Disposal

Contact Environmental Health & Safety (EHS): Do not attempt to dispose of 3-Bromo-2-
butanone down the drain or in regular trash.[7] Contact your institution's Environmental

Health & Safety (EHS) department or a licensed hazardous waste disposal contractor.

Schedule a Pickup: Follow your institution's procedures to schedule a pickup of the

hazardous waste. Ensure all paperwork is completed accurately.

Final Disposal Method: The waste will be transported to an approved treatment and disposal

facility.[1][3][5][10] The typical method for halogenated organic solvents is high-temperature

incineration at a specialized facility.[6][11]

Experimental Workflow for Disposal
The logical flow for the proper disposal of 3-Bromo-2-butanone is outlined in the diagram

below. This workflow ensures safety and regulatory compliance from the point of generation to

final disposal.
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Laboratory Procedures

Disposal Coordination

Final Disposition

1. Identify Waste:
3-Bromo-2-butanone is a

halogenated organic waste

2. Segregate Waste:
Keep separate from non-halogenated,

aqueous, and solid waste

3. Package Waste:
Use a designated, sealed, and

chemically compatible container

4. Label Container:
'Hazardous Waste'

'3-Bromo-2-butanone'
Hazard Pictograms

5. Store Safely:
Closed container in secondary

containment in a designated area

6. Contact EHS or
Licensed Waste Contractor

Initiate Disposal Request

7. Arrange for Waste Pickup

8. Transport to Approved
Hazardous Waste Facility

9. Dispose via
High-Temperature Incineration

Click to download full resolution via product page

Caption: Disposal workflow for 3-Bromo-2-butanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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